Cas no 234082-35-0 (Methyl 3-chloro-4-fluorobenzoate)

Methyl 3-chloro-4-fluorobenzoate is a fluorinated and chlorinated aromatic ester with the molecular formula C₈H₆ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct structural features—a methyl ester group combined with halogen substituents—enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing effects of the chloro and fluoro groups improve electrophilic character, facilitating selective functionalization. With high purity and stability under standard conditions, it is suitable for precision synthesis. Its well-defined spectroscopic properties (NMR, IR, MS) aid in analytical verification. Proper handling is advised due to potential sensitivity to moisture and strong bases.
Methyl 3-chloro-4-fluorobenzoate structure
234082-35-0 structure
Product Name:Methyl 3-chloro-4-fluorobenzoate
CAS No:234082-35-0
MF:C8H6ClFO2
MW:188.583445072174
MDL:MFCD06203675
CID:820677
Update Time:2025-06-07

Methyl 3-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-chloro-4-fluorobenzoate
    • 3-Chloro-4-fluoro Methyl benzoate
    • METHYL-3-CHLORO-4-FLUORO BENZOATE
    • 3-Chloro-4-fluoro-benzoic acid methyl ester
    • Benzoic acid,3-chloro-4-fluoro-,methyl ester
    • methyl 3-chloro-4-fluoro-benzoate
    • methyl 4-fluoro-3-chlorobenzoate
    • 3-Chloro-4-fluorobenzoic acid methyl ester
    • Benzoic acid, 3-chloro-4-fluoro-, methyl ester
    • Methyl3-Chloro-4-fluorobenzoate
    • methyl-3-chloro-4-fluorobenzoate
    • RUTYNTBIMOCJMW-UHFFFAOYSA-N
    • TRA0035183
    • RP03622
    • SY011950
    • AM808187
    • AB1008520
    • AB0023620
    • ST2413348
    • BB 0244803
    • W4715
    • 3-Chloro-4-fluo
    • MDL: MFCD06203675
    • Inchi: 1S/C8H6ClFO2/c1-12-8(11)5-2-3-7(10)6(9)4-5/h2-4H,1H3
    • InChI Key: RUTYNTBIMOCJMW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(C(=O)OC)=C1)F

Computed Properties

  • Exact Mass: 188.00400
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.314
  • Boiling Point: 238 ºC
  • Flash Point: 102 ºC
  • PSA: 26.30000
  • LogP: 2.26570

Methyl 3-chloro-4-fluorobenzoate Security Information

Methyl 3-chloro-4-fluorobenzoate Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 3-chloro-4-fluorobenzoate Pricemore >>

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Methyl 3-chloro-4-fluorobenzoate Production Method

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